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Compound of Interest

Compound Name: Isobornyl propionate

Cat. No.: B1207221

An In-depth Technical Guide to the Chemical Properties and Structure of Isobornyl
Propionate

Introduction

Isobornyl propionate is an ester recognized for its characteristic fresh, woody, and slightly
camphoraceous aroma.[1] It is derived from the reaction of isoborneol, a bicyclic monoterpene
alcohol, and propionic acid.[1] This compound finds extensive application in the fragrance and
cosmetic industries, where it serves as a long-lasting middle note in perfumes and imparts a
clean scent to personal care products.[1] Beyond its olfactory properties, isobornyl
propionate is also utilized as a flavoring agent and serves as a chemical intermediate in the
synthesis of other aroma compounds.[1][2] This document provides a comprehensive overview
of its chemical structure, physicochemical properties, and relevant experimental protocols for
its synthesis and analysis.

Chemical Structure and Nomenclature

Isobornyl propionate is structurally defined by a bicyclo[2.2.1]heptane skeleton, which is
characteristic of the bornane family of terpenes. The propionate group is attached at the C2
position of the bicyclic ring in an exo configuration. This stereochemistry is crucial for its
specific aromatic and physical properties.

e |[UPAC Name: [(1R,2R,4R)-1,7,7-trimethyl-2-bicyclo[2.2.1]heptanyl] propanoate[2]
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CAS Number: 2756-56-1[2][3]

Molecular Formula: C13H2202[1][2][3][4]

InChl Key: FAFMZORPAAGQFV-BREBYQMCSA-N[?]

Caption: 2D structure of Isobornyl Propionate.

Physicochemical Properties

SMILES: CCC(=0)0[C@ @H]1C[C@H]2CC[C@@]1(C2(C)C)C[2]

The physical and chemical properties of isobornyl propionate are summarized in the tables

below. These properties are essential for its handling, formulation, and application in various

industrial processes.

ble 1: C | and Physical :

Property Value Reference(s)
Molecular Weight 210.31 g/mol [1112][3]
Appearance Colorless to pale yellow liquid [1]
Fresh, woody, herbal, slightly
Odor [11[5]
camphoraceous
- ) 102 °C at 16 mmHg; 245 °C at
Boiling Point [1][4116]
760 mmHg
Density 0.971 g/mL at 25 °C [41[6]

Refractive Index (n2°/D)

1.463

[6]

Solubility

Almost insoluble in water;

soluble in alcohols and oils

[6]

LogP (Octanol/Water)

3.154 (Calculated)

[7]

Table 2: Safety and Handling Data
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Property

Value

Reference(s)

Flash Point

99 °C (210.2 °F) - closed cup

[1]

Hazard Classifications

Skin Irritant 2, Eye Irritant 2,
STOT SE 3

Hazard Statements

H315, H319, H335

Storage

Store in a cool, dry, well-
ventilated area away from light

and oxidizing agents.

(11518l

Incompatible Materials

Oxidizing materials

[8]

Experimental Protocols
Synthesis of Isobornyl Propionate via Esterification of

Camphene

The industrial synthesis of isobornyl esters, including the propionate, frequently utilizes the

acid-catalyzed reaction of camphene with the corresponding carboxylic acid.[9] This reaction

proceeds through a Wagner-Meerwein rearrangement of the camphene carbocation

intermediate. Various catalysts can be employed, including solid acids which offer advantages

in separation and reusability.[9]

Materials:

o Camphene (=75% purity)

e Propionic Acid

o Catalyst (e.g., strong acid ion-exchange resin, Lewis acid, or a composite catalyst like
tartaric acid-boric acid)[10][11]

o Solvent (if required)

e Saturated sodium bicarbonate solution
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e Anhydrous magnesium sulfate or sodium sulfate
e Diethyl ether or other suitable extraction solvent
Apparatus:

» Reaction flask equipped with a magnetic stirrer, condenser, and temperature control (heating
mantle).

e Separatory funnel
e Rotary evaporator
o Filtration apparatus
Procedure:

o Reaction Setup: In a reaction flask, charge camphene and propionic acid. The molar ratio of
acid to camphene can range from 1:1 to 5:1.[12]

o Catalyst Addition: Add the selected acid catalyst. The catalyst loading is typically between
3% and 20% of the total reactant weight.[12]

o Reaction Conditions: Heat the mixture with stirring. The reaction temperature is generally
maintained between 30 °C and 80 °C.[11][12] The reaction time can vary from 2 to 25 hours,
depending on the catalyst and temperature.[11][12]

e Monitoring: The progress of the reaction should be monitored by Gas Chromatography (GC)
to determine the conversion of camphene and the yield of isobornyl propionate.[11]

e Work-up: Upon completion, cool the reaction mixture to room temperature. If a solid catalyst
was used, it can be removed by filtration.[9][10]

o Extraction and Neutralization: Transfer the liquid phase to a separatory funnel. Dilute with an
organic solvent like diethyl ether and wash with deionized water. Neutralize any remaining
acid by washing with a saturated sodium bicarbonate solution until effervescence ceases.[9]
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» Drying and Concentration: Wash the organic layer with brine, then dry over anhydrous
magnesium sulfate. Filter to remove the drying agent.[9]

 Purification: Remove the solvent under reduced pressure using a rotary evaporator to yield
crude isobornyl propionate. The product can be further purified by vacuum distillation.

Reactants:
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Caption: General experimental workflow for the synthesis of isobornyl propionate.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Preparation_and_Reactions_of_Isobornyl_Esters.pdf
https://www.benchchem.com/product/b1207221?utm_src=pdf-body
https://www.benchchem.com/product/b1207221?utm_src=pdf-body-img
https://www.benchchem.com/product/b1207221?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207221?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Analytical Methods

e Gas Chromatography (GC): GC is the primary method for assessing the purity of isobornyl
propionate and for monitoring its synthesis. A non-polar or medium-polarity column (e.g.,
DB-5 or HP-5) is typically used.

e Spectroscopic Analysis:

o Infrared (IR) Spectroscopy: The IR spectrum will show characteristic peaks for the ester
functional group, including a strong C=0 stretching vibration around 1730 cm~* and C-O
stretching vibrations in the 1250-1100 cm~1 region.

o Mass Spectrometry (MS): Electron ionization mass spectrometry can be used for
structural confirmation.[3]

o Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy
provide detailed structural information, confirming the bicyclic framework and the
stereochemistry of the propionate group.[2]

Applications and Relevance

Isobornyl propionate is a valuable compound for researchers and professionals in several
fields:

o Fragrance and Cosmetics: It is a key ingredient in creating pine, herbal, and fougere type
fragrances for perfumes, soaps, and other personal care items.[1][6] Its stability and fixative
properties enhance the longevity of scents.[1]

o Flavor Industry: It is approved as a flavoring agent in food products by regulatory bodies
such as the FDA.[2]

o Chemical Synthesis: It serves as a building block in the synthesis of other specialty esters
and aroma chemicals.[1]

Conclusion

Isobornyl propionate is a well-characterized bicyclic ester with significant commercial and
research interest. Its distinct structural features, particularly the exo stereochemistry on the
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bornane skeleton, dictate its unique physicochemical and olfactory properties. The synthesis
protocols, primarily based on the acid-catalyzed addition of propionic acid to camphene, are
well-established and optimized for industrial production. A thorough understanding of its
properties, as detailed in this guide, is fundamental for its effective application in fragrance
development, chemical synthesis, and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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